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Compound of Interest

Compound Name: Podofilox

Cat. No.: B1677796

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of advanced drug delivery systems for
Podofilox, a potent antimitotic agent used primarily for the topical treatment of external genital
warts (Condylomata acuminata).[1][2] Conventional formulations like solutions and gels can
cause severe skin irritation and have variable efficacy.[3][4][5] Advanced drug delivery systems
aim to enhance therapeutic outcomes by improving drug solubility, increasing skin penetration,
providing controlled release, and reducing local side effects.

Herein, we detail the application, formulation protocols, and comparative data for several
promising nanocarrier systems for Podofilox, including Solid Lipid Nanoparticles (SLNs),
Nanoemulsions, and Ethosomes.

Podofilox: Mechanism of Action

Podofilox exerts its therapeutic effect by inhibiting cell division. It is an antimitotic agent that
binds to tubulin, preventing its polymerization into microtubules.[1] This disruption of the
microtubule network arrests the cell cycle in metaphase, leading to the death of rapidly dividing
cells, such as those in wart tissue.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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